Cas no 1796-37-8 (7-methyl-1H-indole-2-carbaldehyde)

7-methyl-1H-indole-2-carbaldehyde structure
1796-37-8 structure
Product Name:7-methyl-1H-indole-2-carbaldehyde
CAS No:1796-37-8
MF:C10H9NO
MW:159.184562444687
MDL:MFCD06801044
CID:118086
PubChem ID:23004690
Update Time:2025-04-18

7-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxaldehyde,7-methyl-
    • 7-Methyl-1H-indole-2-carbaldehyde
    • Indole-2-carboxaldehyde, 7-methyl- (7CI,8CI)
    • 7-Methylindol-2-carbaldehyd
    • 7-methyl-indole-2-carbaldehyde
    • 7-monomethylindolecarboxaldehyde
    • AG-A-92076
    • AM806341
    • BB 0220031
    • CTK7H9057
    • 1796-37-8
    • DTXSID60629559
    • AKOS003658200
    • SCHEMBL5366835
    • AS-39515
    • 7-methyl-1h-indole-2-carboxaldehyde
    • 1H-Indole-2-carboxaldehyde, 7-methyl-
    • ALBB-036692
    • 7-methyl-1H-indole-2-carbaldehyde
    • MDL： MFCD06801044
    • Inchi： 1S/C10H9NO/c1-7-3-2-4-8-5-9(6-12)11-10(7)8/h2-6,11H,1H3
    • InChI Key： WEAKVBPGCWZRSD-UHFFFAOYSA-N
    • SMILES： O=CC1=CC2C=CC=C(C)C=2N1

Computed Properties

  • Exact Mass: 158.06064
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • PSA: 29.96
  • LogP: 2.28880

7-methyl-1H-indole-2-carbaldehyde Pricemore >>

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7-methyl-1H-indole-2-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:1796-37-8)7-methyl-1H-indole-2-carbaldehyde
Order Number:A1072470
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:50
Price ($):2453.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1796-37-8)7-methyl-1H-indole-2-carbaldehyde
A1072470
Purity:99%
Quantity:5g
Price ($):2453.0
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